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Compound of Interest

Compound Name: 4-Bromo-2,6-dimethylbenzonitrile

Cat. No.: B1337822

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point and solubility of 4-
Bromo-2,6-dimethylbenzonitrile, a key intermediate in various chemical syntheses. This
document outlines its core physicochemical properties, provides detailed experimental
protocols for their determination, and visualizes the necessary workflows for laboratory
application.

Core Properties of 4-Bromo-2,6-dimethylbenzonitrile

4-Bromo-2,6-dimethylbenzonitrile is a substituted aromatic compound with applications in
organic synthesis. A thorough understanding of its physical properties is essential for its
effective use in reaction chemistry, purification, and formulation.

Table 1: Physicochemical Properties of 4-Bromo-2,6-dimethylbenzonitrile
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Property Value Reference
CAS Number 5757-66-4 [1]
Molecular Formula CoHsBrN [1]12]
Molecular Weight 210.07 g/mol [11[2]
Melting Point 71-72 °C [3]
Appearance Solid (Physical form)

Boiling Point 279.783 °C at 760 mmHg [4]

Density 1.446 g/cm3 [4]

Melting Point Determination

The melting point of a compound is a critical indicator of its purity. For a pure crystalline solid,
the melting point is a sharp, well-defined temperature range.

Experimental Protocol: Capillary Melting Point
Determination

This method is a standard and widely used technique for the accurate determination of a solid

compound's melting point.
e Sample Preparation:

o Place a small amount of finely powdered 4-Bromo-2,6-dimethylbenzonitrile onto a

clean, dry surface.
o Take a capillary tube, sealed at one end, and press the open end into the powder.

o Gently tap the sealed end of the capillary tube on a hard surface to pack the sample into
the bottom. The packed sample should be approximately 1-2 mm in height.

e Apparatus Setup:

o Insert the capillary tube into the sample holder of a melting point apparatus.
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o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the heating block or oil bath.

¢ Measurement:

o Begin heating the apparatus. A rapid heating rate (e.g., 10 °C/min) can be used for an
initial, approximate determination.

o Once the approximate melting temperature is known, allow the apparatus to cool.

o Prepare a new sample and heat again, but at a much slower rate (e.g., 1-2 °C/min) as the
temperature approaches the expected melting point.

o Record the temperature at which the first liquid appears (T1) and the temperature at which
the entire sample has melted (T2). The melting point range is T1-T2.

e Purity Assessment:

o A sharp melting point range (typically 0.5-1.0 °C) is indicative of a pure compound.

o Abroad melting point range and a depressed melting point compared to the literature
value suggest the presence of impurities.

Click to download full resolution via product page

Workflow for Melting Point Determination

Solubility Profile

The solubility of 4-Bromo-2,6-dimethylbenzonitrile in various solvents is a key parameter for
its use in synthesis, purification, and formulation. While specific quantitative data is not widely
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available in the literature, a qualitative assessment can be made based on its structure, and a
standardized experimental protocol can be used for its determination.

Expected Solubility

The structure of 4-Bromo-2,6-dimethylbenzonitrile, with a polar nitrile group and a less polar
brominated dimethylbenzene ring, suggests it will be soluble in a range of common organic
solvents. Its solubility in water is expected to be low.

Table 2: Expected Qualitative Solubility Profile

Solvent Class Example Solvents Expected Solubility Rationale

The aromatic ring
Non-polar Aprotic Hexane, Toluene Low to Moderate provides some non-
polar character.

Acetone, Ethyl The nitrile group
) Acetate, contributes to polarity,
Polar Aprotic ] Soluble ] ]
Dichloromethane allowing for dipole-
(DCM) dipole interactions.

The polar nature of

the solvent can

Polar Protic Ethanol, Methanol Soluble ) ) o
interact with the nitrile
group.

The large, non-polar
aromatic portion of the

Aqueous Water Low

molecule limits

solubility in water.

Experimental Protocol: Shake-Flask Method for
Solubility Determination

This method is considered the gold standard for determining the equilibrium solubility of a
compound in a specific solvent.
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e Preparation of Saturated Solution:

o Add an excess amount of 4-Bromo-2,6-dimethylbenzonitrile to a vial. The presence of
undissolved solid is crucial.

o Add a known volume of the desired solvent to the vial.
o Seal the vial to prevent solvent evaporation.
o Equilibration:

o Place the vial in a thermostatically controlled shaker or agitator set to a constant
temperature (e.g., 25 °C).

o Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure the
solution is saturated.

e Sample Collection and Preparation:
o After equilibration, allow the undissolved solid to settle.
o Carefully withdraw a sample of the supernatant (the clear liquid above the solid).

o Immediately filter the sample using a syringe filter (e.g., 0.45 pum) to remove any remaining
solid particles.

e Analysis:

o Accurately dilute the filtered, saturated solution with the same solvent to a concentration
that is within the linear range of an analytical instrument.

o Quantify the concentration of 4-Bromo-2,6-dimethylbenzonitrile in the diluted sample
using a suitable analytical technique, such as High-Performance Liquid Chromatography
(HPLC) or UV-Vis Spectroscopy, against a prepared calibration curve.

o Calculation:
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o Calculate the concentration of the original saturated solution by accounting for the dilution
factor.

o Express the solubility in appropriate units, such as mg/mL or mol/L.
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Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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